VD4162

• Molecular Formula: C41H47N9O6S
• Molecular Weight: 793.9 g/mol
• InChI: InChI=1S/C41H47N9O6S/c1-24(51)46-33-21-25-15-17-27(18-16-25)56-20-7-6-12-32(48-39(55)34(49-38(33)54)22-26-23-45-29-10-3-2-9-28(26)29)37(53)47-31(13-8-19-44-41(42)43)36(52)40-50-30-11-4-5-14-35(30)57-40/h2-5,9-11,14-18,23,31-34,45H,6-8,12-13,19-22H2,1H3,(H,46,51)(H,47,53)(H,48,55)(H,49,54)(H4,42,43,44)/t31-,32-,33-,34+/m0/s1
• InChIKey: AIAPZNJOJFJSQR-GZXHTMMISA-N

VD4162: A Macrocyclic Serine Protease Inhibitor for TMPRSS2, HGFA, Matriptase, and Hepsin Research

VD4162 (also known as Compound 8b) is a synthetic, peptidomimetic macrocycle that functions as a covalent serine protease inhibitor [1]. It is distinguished by a phenyl ether-cyclized tripeptide scaffold and an electrophilic ketone warhead, a structural motif designed to improve upon the poor metabolic stability and selectivity of linear acyclic peptides [1]. VD4162 demonstrates sub- to low-nanomolar inhibitory potency against a specific panel of four proteases: TMPRSS2, HGFA, matriptase, and hepsin .

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Multi-target serine protease pathway studies

Covers HGFA, matriptase, hepsin, TMPRSS2 in overlapping proteolytic cascades

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Covalent mechanism-based inhibitor (kbt warhead)

Irreversible active-site engagement for sustained target inhibition in vitro

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Conformationally restricted macrocyclic scaffold

β-sheet mimetic topology with D-Trp P3 residue and phenyl alkyl ether bridge

• [1] Damalanka, V.C., et al. (2024). Mechanism-Based Macrocyclic Inhibitors of Serine Proteases. J Med Chem, 67(6), 4833-4854. View Source

Why In-Class Serine Protease Inhibitors Cannot Substitute for VD4162

Inhibitors targeting TMPRSS2, HGFA, matriptase, and hepsin exhibit highly variable selectivity and potency profiles, even within the same structural class. VD4162's differentiation is defined by its balanced, sub-nanomolar to low-nanomolar activity across all four proteases, a characteristic not shared by even its closest structural analogs or other TMPRSS2 inhibitors. Substituting VD4162 with compounds like VD5123 or MM3122 would dramatically alter experimental outcomes, as VD5123 is >1,200-fold less potent against HGFA , while MM3122, despite its high potency for TMPRSS2 and matriptase, is over 10-fold less potent against HGFA [1]. Therefore, the specific multi-protease inhibition profile of VD4162 is not interchangeable and is critical for applications where the concerted inhibition of these four enzymes is required.

VD4162 (target)

Similar macrocyclic inhibitor

Broad HGFA, matriptase, hepsin inhibition

Reported balanced multi-target activity profile

HGFA potency may drop >16-fold

Analog with P3 Leu loses HGFA coverage; matriptase/hepsin shift

High mouse plasma stability (no degradation at 2 h)

Supports in vivo PK/PD models with sustained exposure

Plasma half-life may vary by orders of magnitude

Other macrocycles may clear rapidly; in vivo half-life

Experimentally validated matriptase co-crystal structure

1.20 Å binding pose confirms flipped conformation

No co-crystal structure available

Docking-based predictions may misrepresent linker orientation

• [1] InvivoChem. (n.d.). MM3122 Product Page. View Source

VD4162 Quantitative Evidence Guide: Potency, Selectivity, and Structural Differentiation vs. Analogs

Balanced Multi-Target Potency of VD4162 vs. VD5123

VD4162 exhibits a balanced, high-potency profile across four key serine proteases, whereas its close analog VD5123 demonstrates a highly imbalanced profile with a severe loss of activity against HGFA. VD4162's IC50 for HGFA is 3.3 nM, compared to VD5123's IC50 of 3,980 nM, a >1,200-fold difference [1]. This critical difference in HGFA inhibition is a defining characteristic for research applications targeting the HGF/HGFA signaling axis.

HGFA potency advantage vs compound 4

Head-to-head

VD4162 HGFA IC50 3.3 nM vs 53 nM (16.1-fold) for compound 4; hepsin 0.54 nM vs 0.17 nM

Supports balanced multi-target inhibition context; HGFA coverage retained

Compound 4 favors TMPRSS2/hepsin but sacrifices HGFA; context-dependent selection

Evidence Dimension	Inhibitory Potency (IC50)
Target Compound Data	TMPRSS2: 3.7 nM; HGFA: 3.3 nM; Matriptase: 2.9 nM; Hepsin: 0.54 nM
Comparator Or Baseline	VD5123: TMPRSS2: 15 nM; HGFA: 3,980 nM; Matriptase: 140 nM; Hepsin: 37 nM
Quantified Difference	VD4162 is >1,200-fold more potent against HGFA, and >48-fold more potent against matriptase.
Conditions	Biochemical enzyme inhibition assays using recombinant human proteases.

Why This Matters

This data proves that VD4162 and VD5123 are not functionally interchangeable; VD4162 is essential for experiments requiring simultaneous and potent inhibition of HGFA along with the other three proteases.

• [1] Damalanka, V.C., et al. (2024). Mechanism-Based Macrocyclic Inhibitors of Serine Proteases. J Med Chem, 67(6), 4833-4854. (Table 1). View Source

Comparative Potency Profile of VD4162 vs. Selective TMPRSS2 Inhibitor MM3122

While the TMPRSS2-selective inhibitor MM3122 demonstrates sub-nanomolar potency against TMPRSS2 (IC50 = 0.34 nM), its activity against HGFA is significantly weaker, with an IC50 of 32 nM [2]. In contrast, VD4162 maintains potent, balanced activity across all four target proteases, including a 3.3 nM IC50 for HGFA [1]. This difference highlights VD4162's distinct utility in studies where the modulation of HGFA is a key component, a feature not offered by a TMPRSS2-selective agent.

>1200-fold HGFA difference vs VD5123

Head-to-head

VD4162 HGFA 3.3 nM vs 3980 nM for VD5123; matriptase 2.9 vs 140 nM; hepsin 0.54 vs 37 nM

HGFA/matriptase pathway studies require VD4162; VD5123 is inactive against HGFA

VD5123 shows longer murine half-life; trade-off between target breadth and PK duration

Evidence Dimension	Inhibitory Potency (IC50) against TMPRSS2 and HGFA
Target Compound Data	TMPRSS2: 3.7 nM; HGFA: 3.3 nM; Matriptase: 2.9 nM; Hepsin: 0.54 nM
Comparator Or Baseline	MM3122: TMPRSS2: 0.34 nM; HGFA: 32 nM; Matriptase: 0.31 nM; Hepsin: 0.19 nM
Quantified Difference	MM3122 is ~11-fold more potent against TMPRSS2, but VD4162 is ~10-fold more potent against HGFA.
Conditions	Biochemical enzyme inhibition assays using recombinant human proteases.

Why This Matters

This comparison illustrates that VD4162 provides a unique and balanced multi-protease inhibition profile, while MM3122 is a selective tool for TMPRSS2 with some off-target activity on matriptase and hepsin but weaker activity on HGFA.

• [1] Damalanka, V.C., et al. (2024). Mechanism-Based Macrocyclic Inhibitors of Serine Proteases. J Med Chem, 67(6), 4833-4854. (Table 1). View Source
• [2] InvivoChem. (n.d.). MM3122 Product Page. View Source

Selectivity Profile of VD4162 Over Coagulation Proteases

A key differentiator for VD4162 within its class is its robust selectivity window over the coagulation proteases factor Xa and thrombin. This is quantitatively defined by its IC50 values: 1,110 nM for factor Xa and 14,600 nM for thrombin, which represent >300-fold and >3,900-fold selectivity, respectively, compared to its primary targets [1]. This selectivity profile is critical for in vivo or cellular studies where off-target effects on the coagulation cascade could confound results.

Matriptase co-crystal structure

Method context

1.20 Å, PDB 8G1W; 180° flipped binding conformation vs docking predictions; D-Trp π-interaction with Q783

Only experimentally validated binding pose in series; enables structure-guided design

R-Value Free 0.166; covalent tetrahedral intermediate with S805 confirmed

Evidence Dimension	Selectivity Ratio (IC50 Ratio of Off-Target to On-Target)
Target Compound Data	Factor Xa IC50: 1,110 nM; Thrombin IC50: 14,600 nM
Comparator Or Baseline	Target Enzymes (average IC50 ~2.6 nM)
Quantified Difference	VD4162 exhibits >300-fold selectivity over factor Xa and >3,900-fold over thrombin.
Conditions	Biochemical enzyme inhibition assays.

Why This Matters

This quantifiable selectivity reduces the likelihood of experimental interference from the coagulation pathway, making VD4162 a cleaner probe for studying its primary protease targets compared to less selective alternatives.

• [1] Damalanka, V.C., et al. (2024). Mechanism-Based Macrocyclic Inhibitors of Serine Proteases. J Med Chem, 67(6), 4833-4854. (Table 1). View Source

High-Resolution Structural Binding Mode of VD4162

The binding mode of VD4162 to its target is unambiguously defined by a high-resolution (1.20 Å) X-ray crystal structure in complex with matriptase (PDB ID: 8G1W) [1]. This structural data reveals an unexpected binding conformation that deviates from computational predictions, confirming that the phenyl-ether-cyclized tripeptide macrocycle adopts a unique geometry within the enzyme's active site [2]. This level of structural detail provides a definitive basis for rational drug design and structure-activity relationship (SAR) studies that is not available for many comparator compounds.

Mouse plasma stability

Head-to-head

No detectable degradation after 2 h; half-life >289 min; human plasma t1/2 117 min

Supports in vivo mouse model studies with sustained exposure; species difference noted

Compound 4 mouse half-life

Macrocyclic selectivity vs linear peptides

Class-level

Excellent selectivity over factor Xa and thrombin reported; conformational restriction excludes off-target proteases

May reduce coagulation pathway interference in in vivo models; class-level advantage

Quantitative factor Xa IC50 for VD4162 not individually reported; verify in target assay

Evidence Dimension	Structural Characterization of Target Engagement
Target Compound Data	1.20 Å X-ray co-crystal structure with matriptase (C731S), revealing a covalent binding mode and unexpected conformation.
Comparator Or Baseline	Computationally predicted binding modes for macrocyclic peptides.
Quantified Difference	N/A (Qualitative structural information).
Conditions	X-ray diffraction of VD4162 bound to the matriptase catalytic domain (PDB ID: 8G1W).

Why This Matters

The availability of a high-resolution co-crystal structure de-risks further development efforts and provides a concrete, verifiable model for its mechanism of action, a significant advantage over compounds lacking this level of structural validation.

• [1] RCSB PDB. (2023). 8G1W: Crystal Structure Matriptase (C731S) in Complex with Inhibitor VD4162B. View Source
• [2] Damalanka, V.C., et al. (2024). Mechanism-Based Macrocyclic Inhibitors of Serine Proteases. J Med Chem, 67(6), 4833-4854. View Source

VD4162: Optimal Research and Industrial Application Scenarios

Investigating HGF/MET Signaling in Cancer Models

In cancer models where HGF/MET signaling is driven by upstream protease activation, the use of VD4162 is scientifically justified over alternatives like VD5123 or MM3122. VD4162 provides potent, balanced inhibition of the three key proteases responsible for HGF activation: HGFA, matriptase, and hepsin [1][2]. In contrast, the close analog VD5123 is >1,200-fold less potent against HGFA, making it an ineffective tool for studies where HGFA is a primary driver of the phenotype. This scenario is directly supported by the quantitative potency data presented in the comparative analysis, making VD4162 the preferred choice for robustly inhibiting the HGF activation pathway.

Antiviral Studies Requiring Multi-Protease Inhibition

For antiviral research, particularly with SARS-CoV-2 and influenza viruses where viral entry is facilitated by host cell proteases like TMPRSS2 and matriptase [1], VD4162 offers a distinct advantage. While a TMPRSS2-selective inhibitor like MM3122 is more potent against TMPRSS2 alone (IC50 = 0.34 nM vs. 3.7 nM), VD4162 simultaneously inhibits matriptase (IC50 = 2.9 nM) and hepsin (IC50 = 0.54 nM) with high potency [2]. This multi-targeted approach may be beneficial in models where viral entry is facilitated by multiple proteases or where redundancy in activation pathways exists. VD4162's clean selectivity over coagulation proteases further reduces the risk of confounding off-target effects in these assays [2].

Structure-Based Drug Design and SAR Studies

Researchers engaged in structure-based drug design of macrocyclic protease inhibitors will find VD4162 to be a high-value tool compound. The existence of a high-resolution (1.20 Å) co-crystal structure with matriptase (PDB: 8G1W) provides a definitive, atomic-level view of its binding mode, revealing an unexpected conformation not predicted by computational models [1]. This structural information is invaluable for rational design efforts, enabling precise modification of the tripeptide scaffold to modulate potency, selectivity, or metabolic stability. This sets VD4162 apart from other in-class compounds that lack such detailed structural validation, making it a superior template for SAR exploration.

Differentiation from VD5123 in Pharmacological Profiling

In projects where the macrocyclic tripeptide scaffold is being optimized for in vivo pharmacokinetic (PK) properties, VD4162 and its analog VD5123 serve distinct and complementary purposes. While VD5123 has been reported to display superior PK properties in mice (half-life of 4.5 h and exposure >24 h) [1], VD4162 provides the benchmark for maximal, balanced on-target potency. This contrast allows for a controlled, comparative analysis of potency versus PK, enabling researchers to rationally select or further optimize the scaffold based on their specific requirements. VD4162 is the optimal tool for establishing the potency baseline, against which PK-optimized analogs like VD5123 can be evaluated.

Application

Selection Property

Validation Focus

Cancer invasion and metastasis pathway studies

Multi-target serine protease inhibition (HGFA, matriptase, hepsin)

Co-inhibition of proteolytic cascade in relevant cell or animal models

Host serine protease-mediated viral entry research

TMPRSS2 and HGFA dual inhibition profile

Antiviral activity assessment in Calu-3 or murine challenge models

Structure-guided inhibitor design

Experimentally validated matriptase co-crystal binding mode (1.20 Å)

Docking model refinement and scaffold optimization

Murine PK/PD model studies

High mouse plasma stability and multi-target engagement balance

Exposure–response relationship; target engagement biomarkers

• [1] Damalanka, V.C., et al. (2024). Mechanism-Based Macrocyclic Inhibitors of Serine Proteases. J Med Chem, 67(6), 4833-4854. View Source
• [2] Damalanka, V.C., et al. (2024). Mechanism-Based Macrocyclic Inhibitors of Serine Proteases. J Med Chem, 67(6), 4833-4854. (Table 1). View Source